Cas no 1182284-50-9 (1H-Indene-4,6-dicarboxylic acid, 2,3-dihydro-5-hydroxy-, 6-ethyl ester)

1H-Indene-4,6-dicarboxylic acid, 2,3-dihydro-5-hydroxy-, 6-ethyl ester structure
1182284-50-9 structure
Product Name:1H-Indene-4,6-dicarboxylic acid, 2,3-dihydro-5-hydroxy-, 6-ethyl ester
CAS No:1182284-50-9
MF:C13H14O5
MW:250.247264385223
CID:97708
Update Time:2023-04-05

1H-Indene-4,6-dicarboxylic acid, 2,3-dihydro-5-hydroxy-, 6-ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Indene-4,6-dicarboxylicacid, 2,3-dihydro-5-hydroxy-, 6-ethyl ester
    • 1H-Indene-4,6-dicarboxylic acid, 2,3-dihydro-5-hydroxy-, 6-ethyl ester
    • Inchi: 1S/C13H14O5/c1-2-18-13(17)9-6-7-4-3-5-8(7)10(11(9)14)12(15)16/h6,14H,2-5H2,1H3,(H,15,16)
    • InChI Key: BFURMYOPFIJBSN-UHFFFAOYSA-N
    • SMILES: C1C2=C(C(C(O)=O)=C(O)C(C(OCC)=O)=C2)CC1

Computed Properties

  • Exact Mass: 250.084
  • Monoisotopic Mass: 250.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.8A^2
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